2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrole-3-carbonitrile

• IUPAC Name: 2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)pyrrole-3-carbonitrile
• InChI: InChI=1S/C13H14N4/c1-9-10(2)17(13(15)12(9)6-14)8-11-4-3-5-16-7-11/h3-5,7H,8,15H2,1-2H3
• InChI Key: KVMIFAFNOJYAQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1C#N)N)CC2=CN=CC=C2)C
• Molecular Formula: C13H14N4
• Molecular Weight: 226.28 g/mol

Description

2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrole-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a pyrrole derivative that has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrole-3-carbonitrile is not fully understood, but it is believed to act through various pathways, including the inhibition of protein kinases and the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrole-3-carbonitrile has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been shown to have antioxidant properties and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrole-3-carbonitrile in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrole-3-carbonitrile, including:
1. Further investigation of its mechanism of action to optimize its therapeutic potential.
2. Evaluation of its potential as a treatment for various diseases, including cancer and inflammatory disorders.
3. Development of analogs with improved pharmacological properties.
4. Investigation of its potential as a diagnostic tool for cancer and other diseases.
5. Study of its potential as a natural product in traditional medicine.

Scientific Research Applications

2-amino-4,5-dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrrole-3-carbonitrile has been studied for its potential therapeutic properties, including its anti-inflammatory, anti-cancer, and anti-microbial activities. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.